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Compound of Interest

Compound Name: DM1-SMe

Cat. No.: B607150 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of potent cytotoxic compounds like DM1-SMe are paramount to ensuring laboratory

safety and environmental protection. This guide provides essential, step-by-step procedural

information for the safe disposal of DM1-SMe, a maytansinoid analog. Adherence to these

protocols is critical due to the compound's high toxicity and potential environmental impact.

Chemical and Safety Data Overview
A thorough understanding of the chemical and safety properties of DM1-SMe is the first step in

its safe management. The following table summarizes key quantitative data for DM1-SMe.

Property Value Reference

CAS Number 138148-68-2 [1][2][3]

Molecular Formula C₃₆H₅₀ClN₃O₁₀S₂ [1][3][4]

Molecular Weight 784.4 g/mol [1][4]

Hazard Class

Harmful if swallowed; Very

toxic to aquatic life with long

lasting effects.

[3]

Storage Store at -20°C. [1][3][5]
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Recommended Disposal Procedure
Given the potent cytotoxicity of DM1-SMe, direct disposal is not permissible. A chemical

inactivation step is strongly recommended to degrade the active maytansinoid structure prior to

final disposal as hazardous waste. The following protocol is based on the general principles of

maytansinoid chemistry, targeting the chemically labile ester and disulfide bonds.

Important Note: This procedure is a recommendation based on chemical principles. All

laboratory personnel must comply with their institution's specific safety guidelines and local,

state, and federal regulations for hazardous waste disposal.

Experimental Protocol: Chemical Inactivation of DM1-
SMe
This two-step protocol aims to first hydrolyze the ester linkage and then reduce the disulfide

bond of the DM1-SMe molecule.

Materials:

DM1-SMe waste (in a suitable solvent such as DMSO or ethanol)

1 M Sodium hydroxide (NaOH) solution

1 M Sodium hypochlorite (bleach) solution

Appropriate personal protective equipment (PPE): chemical-resistant gloves, safety goggles,

lab coat

Fume hood

Designated hazardous waste container

Procedure:

Step 1: Alkaline Hydrolysis (Ester Cleavage)

Perform all steps in a certified chemical fume hood.
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To the DM1-SMe waste solution, slowly add an equal volume of 1 M NaOH solution.

Stir the mixture at room temperature for a minimum of 2 hours. This step aims to hydrolyze

the ester linkage in the maytansinoid structure, reducing its biological activity.

Step 2: Oxidative Cleavage (Disulfide Bond Disruption)

Following the hydrolysis, slowly add an equal volume of 1 M sodium hypochlorite (bleach)

solution to the reaction mixture.

Continue to stir the mixture at room temperature for an additional 2 hours. This step is

intended to cleave the disulfide bond, further degrading the molecule.

Step 3: Neutralization and Collection

After the inactivation period, check the pH of the solution. If necessary, neutralize the

solution to a pH between 6 and 8 using an appropriate acid (e.g., 1 M HCl).

Transfer the treated waste solution to a clearly labeled hazardous waste container.

Step 4: Final Disposal

Dispose of the hazardous waste container through your institution's environmental health

and safety office, following all applicable regulations.

Do not under any circumstances pour the raw or treated DM1-SMe waste down the drain.

[2]

Workflow for DM1-SMe Disposal
The following diagram illustrates the logical flow of the recommended disposal procedure for

DM1-SMe.
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Preparation Chemical Inactivation Final Disposal
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Figure 1. Recommended workflow for the chemical inactivation and disposal of DM1-SMe
waste.

Building Trust Through Safety
Providing clear, actionable guidance for the safe handling and disposal of potent research

chemicals is a cornerstone of responsible scientific practice. By following these procedures,

researchers can mitigate risks to themselves and the environment, fostering a culture of safety

and trust within the laboratory setting. This commitment to safety extends beyond the product

itself, ensuring that the entire lifecycle of a chemical is managed with the utmost care and

professionalism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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